Cas no 851804-26-7 (1-cyclohexanecarbonyl-2-{(2,5-dimethylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole)

• Product Name: 1-cyclohexanecarbonyl-2-{(2,5-dimethylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole
• CAS No: 851804-26-7
• Molecular Formula: C₁₉H₂₆N₂OS
• Molecular Weight: 330.487543582916
• CID: 6296611
• PubChem ID: 3251496

1-cyclohexanecarbonyl-2-{(2,5-dimethylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole Properties

Names and Identifiers

• 1-cyclohexanecarbonyl-2-{(2,5-dimethylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole
• F0630-1109
• AKOS024589083
• cyclohexyl-[2-[(2,5-dimethylphenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]methanone
• 851804-26-7
• cyclohexyl(2-((2,5-dimethylbenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)methanone
• 1-cyclohexanecarbonyl-2-{[(2,5-dimethylphenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazole

• InChIKey： HLCXKPPJOJSDFI-UHFFFAOYSA-N
• Inchi： 1S/C19H26N2OS/c1-14-8-9-15(2)17(12-14)13-23-19-20-10-11-21(19)18(22)16-6-4-3-5-7-16/h8-9,12,16H,3-7,10-11,13H2,1-2H3
• SMILES： S(CC1C=C(C)C=CC=1C)C1=NCCN1C(C1CCCCC1)=O

Computed Properties

• Exact Mass: 330.17658463g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 330.17658463g/mol
• Heavy Atom Count: 23
• Complexity: 445
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.4
• Topological Polar Surface Area: 58Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes p-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives p-Xylenes